Cas no 186692-41-1 (N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine)

• Product Name: N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine
• CAS No: 186692-41-1
• MF: C₁₅H₁₆ClN₅
• MW: 301.774041175842
• MDL: MFCD00674111
• CID: 1035709
• PubChem ID: 10733091
• Update Time: 2025-06-13

N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine
• 2-chloro-6-(benzylamino)-9-(2-propyl)purine
• 2-chloro-6-benzylamino-9-isopropylpurine
• 2-chloro-6-phenylmethylamino-9-iso-propylpurine
• 6-benzylamino-2-chloro-9-isopropyl-9H-purine
• 6-benzylamino-2-chloro-9-isopropylpurine
• AmbkkkkK506
• 2-Chloro-N6-(benzyl)-9-isopropyladenine
• 186692-41-1
• NSQQTIIWZCVMRW-UHFFFAOYSA-N
• DA-18098
• DTXSID10444153
• SCHEMBL1400442
• AC-26948
• AS-67014
• CHEMBL131378
• W18014
• AKOS016000609
• N-benzyl-2-chloro-9-(propan-2-yl)-9H-purin-6-amine
• BCP31732
• A846518
• Benzyl-(2-chloro-9-isopropyl-9H-purin-6-yl)-amine
• N-benzyl-2-chloro-9-propan-2-ylpurin-6-amine
• BDBM50056168
• CS-M0067
• MFCD00674111
• SR-01000646409
• SR-01000646409-1

• MDL： MFCD00674111
• Inchi： 1S/C15H16ClN5/c1-10(2)21-9-18-12-13(19-15(16)20-14(12)21)17-8-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3,(H,17,19,20)
• InChI Key： NSQQTIIWZCVMRW-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C(=N1)N(C=N2)C(C)C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.10900
• Monoisotopic Mass: 301.1094232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.33
• Melting Point: 180-182 ºC
• PSA: 55.63000
• LogP: 3.74570

N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine

Recent Advances in the Study of N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine (CAS: 186692-41-1)

N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine (CAS: 186692-41-1) is a purine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of kinase inhibition and anticancer therapy. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in drug development.

The compound's structure, featuring a purine core with a benzyl and isopropyl substitution, has been identified as a key scaffold for targeting various kinases. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Recent research has demonstrated that N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine exhibits potent inhibitory activity against specific kinases, making it a promising candidate for further investigation. Studies have also explored its selectivity and binding affinity, which are critical for minimizing off-target effects in therapeutic applications.

One of the most notable advancements in the study of this compound is its application in cancer therapy. Preclinical studies have shown that N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine can effectively inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. For instance, it has been reported to suppress the activity of the PI3K/AKT/mTOR pathway, which is frequently hyperactivated in various cancers. These findings suggest that the compound could serve as a lead molecule for the development of novel anticancer agents.

In addition to its anticancer properties, recent research has also investigated the compound's potential in other therapeutic areas. For example, studies have explored its role in modulating immune responses, which could have implications for autoimmune diseases and inflammation. Furthermore, the compound's pharmacokinetic properties, such as its stability and bioavailability, have been evaluated to assess its suitability for clinical development. These studies have provided valuable data on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles.

The synthesis of N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine has also been a focus of recent research. Advances in synthetic methodologies have enabled the production of the compound with higher yields and purity, which is essential for its further development. Researchers have employed various strategies, including microwave-assisted synthesis and green chemistry approaches, to optimize the synthesis process. These efforts have not only improved the efficiency of production but also reduced the environmental impact of the synthetic procedures.

Despite the promising results, challenges remain in the development of N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine as a therapeutic agent. Issues such as potential toxicity, drug resistance, and the need for targeted delivery systems must be addressed in future studies. Ongoing research is focused on overcoming these hurdles through structural modifications, combination therapies, and the development of novel formulations. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-Benzyl-2-chloro-9-isopropyl-9H-purin-6-amine (CAS: 186692-41-1) represents a promising compound with diverse therapeutic potential. Recent studies have shed light on its mechanism of action, biological activity, and synthetic routes, paving the way for its further development. As research continues, this compound may emerge as a valuable tool in the fight against cancer and other diseases, offering new hope for patients and healthcare providers alike.